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Compound of Interest

Compound Name: Damnacanthol

Cat. No.: B12098895

Damnacanthol is a naturally occurring anthraguinone found in plants of the Damnacanthus
and Morinda genera. This document provides a comprehensive technical overview of its
chemical structure, physicochemical properties, biological activities, and relevant experimental
protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Damnacanthol is an anthraquinone derivative with a hydroxymethyl and a methoxy group. Its
systematic IUPAC name is 3-hydroxy-2-(hydroxymethyl)-1-methoxyanthracene-9,10-dione.

Damnacanthol
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Figure 1: Chemical structure of Damnacanthol.

Table 1: Chemical Identifiers for Damnacanthol
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Identifier

Value

IUPAC Name

3-hydroxy-2-(hydroxymethyl)-1-

methoxyanthracene-9,10-dione

Molecular Formula Ci16H1205
Molecular Weight 284.26 g/mol
CAS Number 477-83-8

Canonical SMILES

COC1=C2C(=CC(=C1C0)0)C(=0)C3=CC=CC
=C3C2=0

Physicochemical and Spectroscopic Properties

Damnacanthol presents as a yellow, crystalline solid. A summary of its key physical and

chemical properties is provided in Table 2, with spectroscopic data detailed in Table 3.

Table 2: Physicochemical Properties of Damnacanthol

Property Value Source
Appearance Yellow needle crystal [1]
Melting Point 156-158 °C [1]
Solubility Soluble in methanol [1]

Table 3: Spectroscopic Data for Damnacanthol
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Spectroscopy Type Data Source

UV-Vis (in EtOH) Amax: 427, 282, 215 nm [1]

vmax (cm~1): 3066, 2925,
Infrared (IR) [1]
1653, 1565, 1444, 1339, 1258

Electron lonization Mass m/z: 284 [M+], 269, 251, 237, o
Spectrometry (EI-MS) 181, 152, 139, 76
A spectrum is available in the
13C NMR
PubChem database.
Detailed spectral data is not
1H NMR readily available in the cited [1]

literature.

Biological Activity and Mechanism of Action

Damnacanthol has demonstrated notable biological activity, particularly in the context of
cancer research. It has been shown to exert a cytostatic effect on T-lymphoblastic leukemia
(CEM-SS) cells. The primary mechanism identified for this activity is the induction of cell cycle
arrest at the GO/G1 phase.

Proposed Signaling Pathway for GO/G1 Cell Cycle Arrest

While the precise molecular targets of damnacanthol are still under investigation, a plausible
mechanism for the observed GO/G1 cell cycle arrest can be proposed based on the known
roles of cell cycle regulatory proteins and the activities of structurally similar anthraquinones.
The transition from the G1 to the S phase is a critical checkpoint controlled by cyclin-dependent
kinases (CDKSs), particularly CDK4/6 and CDK2, and their regulatory partners, the cyclins (e.g.,
Cyclin D and Cyclin E). The activity of these complexes is negatively regulated by CDK
inhibitors (CKIs) such as p21 and p27. It is hypothesized that damnacanthol may upregulate
the expression of CKlIs or downregulate the expression of G1 cyclins, leading to the inhibition
of CDK activity. This prevents the phosphorylation of the retinoblastoma protein (pRb), which in
its hypophosphorylated state, remains bound to the E2F transcription factor, thereby blocking
the transcription of genes required for S-phase entry.
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Proposed Mechanism of Damnacanthol-Induced GO/G1 Arrest
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Figure 2: Proposed signaling pathway for damnacanthol-induced GO/G1 cell cycle arrest.

Experimental Protocols
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Isolation and Characterization of Damnacanthol from
Morinda citrifolia Roots

The following is a generalized protocol for the isolation and characterization of damnacanthol,

synthesized from various literature sources.
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Isolation and Characterization Workflow

Plant Material
(Dried, powdered
Morinda citrifolia roots)

Solvent Extraction
(Maceration with methanol,
ethyl acetate, chloroform, or hexane)

:

Filtration and Evaporation
(To obtain crude extract)

'

Chromatographic Separation
(Column chromatography or
preparative TLC)

Purification
(Recrystallization)

Structural Characterization
(UV-Vis, IR, MS, NMR)

Pure Damnacanthol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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